5-amino-2-methoxy-N,N-dimethylbenzamide
Overview
Description
Molecular Structure Analysis
The molecular structure of 5-amino-2-methoxy-N,N-dimethylbenzamide is represented by the InChI code1S/C10H14N2O2/c1-12(2)10(13)8-6-7(11)4-5-9(8)14-3/h4-6H,11H2,1-3H3 . Physical And Chemical Properties Analysis
5-amino-2-methoxy-N,N-dimethylbenzamide is a solid at room temperature .Scientific Research Applications
Antioxidant Activity
Research has shown that benzamide compounds, including “5-amino-2-methoxy-N,N-dimethylbenzamide”, can exhibit significant antioxidant activity . They can act as free radical scavengers and metal chelators, helping to protect cells from oxidative damage.
Antibacterial Activity
Benzamides have been found to possess antibacterial properties . They can inhibit the growth of both gram-positive and gram-negative bacteria, making them potential candidates for the development of new antibacterial drugs.
Antifungal Activity
Similar to their antibacterial properties, benzamides can also exhibit antifungal activity . They can inhibit the growth of various fungi, which could be useful in the treatment of fungal infections.
Anti-inflammatory Activity
Benzamides, including “5-amino-2-methoxy-N,N-dimethylbenzamide”, have been found to possess anti-inflammatory properties . They can inhibit the production of pro-inflammatory cytokines, which could be beneficial in the treatment of inflammatory diseases.
Analgesic Activity
Some benzamides have been found to exhibit analgesic (pain-relieving) properties . This could make “5-amino-2-methoxy-N,N-dimethylbenzamide” a potential candidate for the development of new analgesic drugs.
Industrial Applications
Beyond its applications in scientific research and medicine, “5-amino-2-methoxy-N,N-dimethylbenzamide” can also be used in various industrial sectors, such as the plastic, rubber, and paper industries .
properties
IUPAC Name |
5-amino-2-methoxy-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-12(2)10(13)8-6-7(11)4-5-9(8)14-3/h4-6H,11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJVBTKWDYGBNGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=C(C=CC(=C1)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90651560 |
Source
|
| Record name | 5-Amino-2-methoxy-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90651560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-2-methoxy-N,N-dimethylbenzamide | |
CAS RN |
22802-73-9 |
Source
|
| Record name | 5-Amino-2-methoxy-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90651560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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